Cas no 1122-39-0 (2,4,5-trimethyl-Pyridine)

2,4,5-Trimethylpyridine is a heterocyclic organic compound belonging to the alkylated pyridine family. This derivative features three methyl groups at the 2, 4, and 5 positions of the pyridine ring, enhancing its steric and electronic properties compared to unsubstituted pyridine. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's structural rigidity and electron-donating methyl groups contribute to its utility in coordination chemistry and catalysis. With a well-defined boiling point and solubility profile, 2,4,5-trimethylpyridine is suitable for precise applications requiring controlled reactivity and stability under various synthetic conditions.

2,4,5-trimethyl-Pyridine structure

Product Name:2,4,5-trimethyl-Pyridine

CAS No:1122-39-0

MF:C₈H₁₁N

MW:121.179641962051

CID:233390

PubChem ID:14280

Update Time:2025-10-19

2,4,5-trimethyl-Pyridine Chemical and Physical Properties

Names and Identifiers

- 2,4,5-trimethyl-Pyridine
- Pyridine, 2,4,5-trimethyl-
- 2,4,5-trimethylpyridine
- UNII-ZAZ69PPX42
- EINECS 214-345-1
- NS00023612
- 1122-39-0
- Q27295244
- 2,4,5-Collidin
- ZAZ69PPX42
- 2,4,5-Collidine
- SCHEMBL138354
- DTXSID60149944
- Inchi： 1S/C8H11N/c1-6-4-8(3)9-5-7(6)2/h4-5H,1-3H3
- InChI Key： MNDSSKADVGDFDF-UHFFFAOYSA-N
- SMILES： N1C=C(C)C(C)=CC=1C

Computed Properties

Exact Mass: 121.08923
Monoisotopic Mass: 121.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 90.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 0.9330
Melting Point: -56.98°C (estimate)
Boiling Point: 183.5°C
Refractive Index: 1.5054
PSA: 12.89

2,4,5-trimethyl-Pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002525-250mg	2,4,5-Trimethylpyridine	1122-39-0	95%	250mg	$980.00	2023-09-04
Alichem	A029002525-500mg	2,4,5-Trimethylpyridine	1122-39-0	95%	500mg	$1735.55	2023-09-04
Alichem	A029002525-1g	2,4,5-Trimethylpyridine	1122-39-0	95%	1g	$2808.15	2023-09-04